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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron configuration and

spectroscopic properties of yttrium. The information presented herein is intended to serve as a

foundational resource for researchers and professionals engaged in fields where a deep

understanding of the elemental characteristics of yttrium is paramount.

Electron Configuration of Yttrium
Yttrium (Y), with an atomic number of 39, is a transition metal located in Group 3 of the

periodic table.[1] Its ground state electron configuration is [Kr] 4d¹ 5s².[2][3][4] This

configuration indicates that a neutral yttrium atom possesses 39 electrons, with the outermost

electrons residing in the 4d and 5s orbitals. The complete electron configuration is 1s² 2s² 2p⁶

3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹ 5s².[1][5] The arrangement of electrons in their respective shells is 2,

8, 18, 9, 2.

Spectroscopic Data
The spectroscopic data of an element provides fundamental insights into its electronic structure

and behavior upon interaction with electromagnetic radiation. This data is critical for various

analytical techniques and theoretical modeling.
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The ionization energy is the minimum energy required to remove an electron from a gaseous

atom or ion. The successive ionization energies of yttrium are detailed in the table below.

Ionization Stage Energy (kJ/mol) Energy (eV)

First 600 6.2173[5]

Second 1180 12.24

Third 1980 20.52

Fourth 5847

Fifth 7430

Sixth 8970

Seventh 11190

Eighth 12450

Ninth 14110

Tenth 18400

Eleventh 19900

Twelfth 36090

Data sourced from multiple consistent references.

Energy Levels and Spectral Lines
The spectral lines of yttrium arise from electronic transitions between quantized energy levels.

The National Institute of Standards and Technology (NIST) Atomic Spectra Database is a

comprehensive resource for this data. Below is a summary of the ground state and the

ionization potential for neutral and singly ionized yttrium.
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Species
Ground State
Configuration

Ground State
Term

Ionization
Energy (cm⁻¹)

Ionization
Energy (eV)

Y I 4d5s² ²D₃/₂ 50145.6 6.2173

Y II 5s² ¹S₀ 98590 12.224

Data sourced from the NIST Atomic Spectra Database.[5]

A selection of prominent spectral lines for neutral and singly ionized yttrium is presented

below, linking the observed wavelength to the corresponding electronic transition.

Table of Selected Spectral Lines for Y I (Neutral Yttrium)

Wavelength (Å) Lower Energy Level (cm⁻¹) Upper Energy Level (cm⁻¹)

4102.38 0.00 24370.13

4077.37 530.35 25058.48

4128.31 530.35 24746.57

3710.30 0.00 26944.20

3600.73 1045.08 28816.73

Table of Selected Spectral Lines for Y II (Singly Ionized Yttrium)

Wavelength (Å) Lower Energy Level (cm⁻¹) Upper Energy Level (cm⁻¹)

3774.33 840.20 27334.20

3242.28 1045.08 31861.35

3710.30 840.20 27804.40

3611.05 1449.75 29114.80

5087.42 8003.13 27650.60
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Experimental Protocols for Spectroscopic Analysis
The determination of yttrium's spectroscopic data is primarily achieved through atomic

emission spectroscopy (AES) and atomic absorption spectroscopy (AAS).

Atomic Emission Spectroscopy (AES)
Objective: To measure the wavelengths of light emitted by excited yttrium atoms.

Methodology:

Sample Preparation: A sample containing yttrium, often in the form of a high-purity salt or

metal alloy, is prepared. For solid metallic samples, spark or arc ablation can be used to

introduce the sample into the excitation source.

Excitation Source: An inductively coupled plasma (ICP) or a hollow cathode lamp is

commonly employed as the excitation source.

Inductively Coupled Plasma (ICP): An argon plasma is generated by a radio-frequency

magnetic field. The yttrium sample is introduced into the plasma, where the high

temperature (6,000-10,000 K) causes desolvation, vaporization, atomization, and

excitation of the yttrium atoms.

Hollow Cathode Lamp: A lamp with a cathode made of or lined with yttrium is filled with

an inert gas (e.g., neon or argon) at low pressure. Applying a voltage causes the gas to

form a plasma. Ions from the plasma bombard the cathode, sputtering yttrium atoms into

the plasma where they are excited by collisions.

Dispersion of Light: The light emitted from the excitation source is directed through a

spectrometer. A diffraction grating within the spectrometer disperses the light into its

constituent wavelengths.

Detection: A detector, such as a charge-coupled device (CCD), is used to measure the

intensity of the light at each wavelength.

Data Analysis: The resulting spectrum, a plot of intensity versus wavelength, reveals the

characteristic emission lines of yttrium. The wavelengths of these lines are then correlated
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with specific electronic transitions to determine the energy level structure of the atom.

Atomic Absorption Spectroscopy (AAS)
Objective: To measure the absorption of light by ground-state yttrium atoms.

Methodology:

Light Source: A hollow cathode lamp containing yttrium is used to produce a light beam with

the characteristic emission spectrum of yttrium.

Atomization: The sample containing yttrium is introduced into an atomizer, typically a flame

or a graphite furnace, which converts the sample into a cloud of ground-state atoms.

Absorption: The light beam from the hollow cathode lamp is passed through the atomic

vapor. Yttrium atoms in the vapor will absorb light at their characteristic resonant

wavelengths.

Monochromator: A monochromator is used to select a specific wavelength of light to be

measured and to exclude other wavelengths.

Detection: A detector measures the intensity of the light that has passed through the atomic

vapor.

Data Analysis: The amount of light absorbed is proportional to the concentration of yttrium in

the sample. By comparing the absorbance of the sample to that of known standards, the

concentration of yttrium can be determined.
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Caption: Relationship between electron configuration, spectroscopic events, and resulting data.
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Caption: Experimental workflow for Atomic Emission Spectroscopy (AES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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